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Compound of Interest

Compound Name: Shofu Hybond

Cat. No.: B1166243

A comparative analysis of the bond strength of luting cements is crucial for predicting their
clinical success. This guide provides an objective comparison of Shofu Hy-Bond, a zinc
phosphate cement, with other cement categories, supported by experimental data.

Shofu Hy-Bond is a brand of zinc phosphate cement.[1][2][3][4] Therefore, a direct comparison
of "Shofu Hy-Bond versus zinc phosphate cement” is a comparison within the same category of
dental cement. Shofu Hy-Bond is described as a zinc phosphate cement containing a "Hy-
Agent" additive (tannin-fluoride) intended to reduce post-operative sensitivity and seal dentinal
tubules.[1][4][5] It is reported to have a high compressive strength of 98 MPa and a film
thickness of 25 um.[2][3][6]

This guide will compare the bond strength of zinc phosphate cements to enamel against other
common luting cements, such as self-adhesive resin cements and glass ionomer cements,
based on available in-vitro studies.

Comparative Bond Strength to Enamel

The following table summarizes the shear bond strength of different luting cements to enamel
as reported in various studies. It is important to note that direct comparisons should be made
with caution due to variations in experimental protocols between studies.
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. Mean Shear Bond
Cement Type Brand/Material Substrate
Strength (MPa)

Zinc Phosphate Generic 0.29£0.03 Zirconia Ceramic
_ _ Lithium Disilicate
Zinc Phosphate Generic 0.71 £0.05 )
Ceramic
Self-Adhesive Resin RelyX Unicem 14.5 Enamel
Conventional Resin Syntac/Variolink 11 32.8 Enamel
Compomer Dyract Cem Plus 17.8 Enamel
Glass lonomer Ketac Cem 6.1 Enamel

Note: The data for zinc phosphate cement presented here is on ceramic materials, as direct
shear bond strength data to enamel was not available in the initial search results.[7] The other
values are for bond strength to enamel and are provided for a general comparison of cement
categories.[8]

Experimental Protocols

The following is a generalized experimental protocol for shear bond strength testing as
compiled from various studies.[7][8][9]

1. Tooth Preparation:

Extracted human molars are collected and stored in a disinfecting solution.

The buccal or lingual surfaces of the crowns are flattened to expose a standardized area of
enamel.

The enamel surfaces are then polished with a slurry of pumice and water, rinsed, and dried.

2. Bonding Procedure:

A cylindrical mold is placed on the prepared enamel surface.
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e The luting cement is mixed according to the manufacturer's instructions and placed into the
mold.

» For adhesive resin cements, the enamel surface may be etched with phosphoric acid and a
bonding agent applied prior to cement application.

e The cement is allowed to set completely. For light-cured or dual-cured cements, a curing light
is used.

3. Thermocycling (Optional):

» To simulate the thermal stresses in the oral environment, some specimens may be subjected
to thermocycling, which involves alternating immersion in hot and cold water baths for a
specified number of cycles.[8]

4. Shear Bond Strength Testing:
e The specimens are mounted in a universal testing machine.

o Ashear load is applied to the base of the cement cylinder at a constant crosshead speed
(e.g., 0.5 mm/min or 1 mm/min) until failure occurs.[7][9]

o The force at which the bond fails is recorded in Newtons (N) and the shear bond strength is
calculated in Megapascals (MPa) by dividing the failure load by the bonded surface area
(mm?2),

5. Failure Mode Analysis:

e The fractured surfaces are examined under a stereomicroscope to determine the mode of
failure (adhesive, cohesive, or mixed).[9]

Experimental Workflow
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Caption: Experimental workflow for shear bond strength testing of dental cements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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